Cas no 571177-66-7 (Butyl 4-[(28S,30R)-29-phenyl-29-heptadecacyclo[10.8.8.813,17.55,28.04,22.08,32.09,30.016,40.020,35.021,36.023,33.024,37.025,31.026,38.027,41.028,30.034,39]hentetraconta-1(20),2,4,6,8,10,12,14,16,18,21,23,25(31),26,32,34,36,38,40-nonadecaenyl]butanoate)

Butyl 4-[(28S,30R)-29-phenyl-29-heptadecacyclo[10.8.8.813,17.55,28.04,22.08,32.09,30.016,40.020,35.021,36.023,33.024,37.025,31.026,38.027,41.028,30.034,39]hentetraconta-1(20),2,4,6,8,10,12,14,16,18,21,23,25(31),26,32,34,36,38,40-nonadecaenyl]butanoate structure
571177-66-7 structure
Product Name:Butyl 4-[(28S,30R)-29-phenyl-29-heptadecacyclo[10.8.8.813,17.55,28.04,22.08,32.09,30.016,40.020,35.021,36.023,33.024,37.025,31.026,38.027,41.028,30.034,39]hentetraconta-1(20),2,4,6,8,10,12,14,16,18,21,23,25(31),26,32,34,36,38,40-nonadecaenyl]butanoate
CAS No:571177-66-7
Molecular Formula:C55H30O2
Molecular Weight:722.8255
CID:366167
PubChem ID:172088989

Butyl 4-[(28S,30R)-29-phenyl-29-heptadecacyclo[10.8.8.813,17.55,28.04,22.08,32.09,30.016,40.020,35.021,36.023,33.024,37.025,31.026,38.027,41.028,30.034,39]hentetraconta-1(20),2,4,6,8,10,12,14,16,18,21,23,25(31),26,32,34,36,38,40-nonadecaenyl]butanoate Properties

Names and Identifiers

    • 3'H-Cyclopropa[1,9][5,6]fullerene-C60-Ih-3'-butanoicacid, 3'-phenyl-, butyl ester
    • [6,6]-Phenyl-C61-butyric Acid Butyl Ester
    • PCBB
    • P2013
    • [60]PCB-C4
    • Butyl 4-[(28S,30R)-29-phenyl-29-heptadecacyclo[10.8.8.813,17.55,28.04,22.08,32.09,30.016,40.020,35.0
    • InChIKey： FZYQHMHIALEGMG-MVOHYUIRSA-N
    • Inchi： 1S/C55H30O2/c1-2-3-22-57-34(56)10-7-21-53(23-8-5-4-6-9-23)54-32-19-20-33-31-18-16-29-27-14-12-25-24-11-13-26-28-15-17-30(32)41-39(28)44-37(26)35(24)43-36(25)38(27)45-40(29)42(31)52(55(33,53)54)50-48(45)46(43)47(44)49(50)51(41)54/h4-6,8-9,11-20H,2-3,7,10,21-22H2,1H3/t53?,54-,55+
    • SMILES： O(C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C(C([H])([H])C([H])([H])C([H])([H])C1(C2C([H])=C([H])C([H])=C([H])C=2[H])[C@]23C4C([H])=C([H])C5=C6C([H])=C([H])C7=C8C([H])=C([H])C9=C%10C([H])=C([H])C%11C%12=C%10C%10C9=C8C8C7=C6C(=C6C=8C=%10C7=C%12C8C=%11C([H])=C([H])C=4C=8C2=C67)[C@@]315)=O

Computed Properties

  • Exact Mass: 952.14600
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 9
  • Heavy Atom Count: 57
  • Complexity: 2370
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • LogP: 19.75920
  • PSA: 26.30000

Butyl 4-[(28S,30R)-29-phenyl-29-heptadecacyclo[10.8.8.813,17.55,28.04,22.08,32.09,30.016,40.020,35.021,36.023,33.024,37.025,31.026,38.027,41.028,30.034,39]hentetraconta-1(20),2,4,6,8,10,12,14,16,18,21,23,25(31),26,32,34,36,38,40-nonadecaenyl]butanoate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00EFN2-100mg
(6,6)-PHENYL-C61BUTYRIC ACID BUTYL ESTER
 571177-66-7 >98.0%(HPLC)
100mg
 $215.00 2025-02-27
A2B Chem LLC
AG72654-100mg
(6,6)-PHENYL-C61BUTYRIC ACID BUTYL ESTER
 571177-66-7 >98.0%(HPLC)
100mg
 $246.00 2024-04-19
Aaron
AR00EFVE-10mg
(6,6)-PHENYL-C61BUTYRIC ACID BUTYL ESTER
 571177-66-7 98%
10mg
 $53.00 2025-01-24
abcr
AB287857-100mg
1-(3-Butoxycarbonylpropyl)-1-phenyl-[6.6]C61; .
 571177-66-7
100mg
 €306.80
ChemScence
CS-0373762-100mg
[6,6]-Phenyl-C61-butyric acid butyl ester
 571177-66-7
100mg
 $335.0 2022-04-27
eNovation Chemicals LLC
Y1267416-50mg
(6,6)-PHENYL-C61BUTYRIC ACID BUTYL ESTER
 571177-66-7 98%
50mg
 $225 2023-05-17
BAI LING WEI Technology Co., Ltd.
789362-25MG
[6,6]-Phenyl-C61 butyric acid butyl ester, 98%
 571177-66-7 98%
25MG
 ￥ 523
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1444432-100mg
[6,6]-Phenyl-C61-butyric acid butyl ester
 571177-66-7 97%
100mg
 ￥2901.00 2024-05-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
P868059-50mg
[6,6]-Phenyl-C61-butyric Acid Butyl Ester
 571177-66-7 ≥98%
50mg
 ￥1,198.00 2022-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
P2013-100mg
Butyl 4-[(28S,30R)-29-phenyl-29-heptadecacyclo[10.8.8.813,17.55,28.04,22.08,32.09,30.016,40.020,35.021,36.023,33.024,37.025,31.026,38.027,41.028,30.034,39]hentetraconta-1(20),2,4,6,8,10,12,14,16,18,21,23,25(31),26,32,34,36,38,40-nonadecaenyl]butanoate
 571177-66-7 98.0%(LC)
100mg
 ￥2175.0 2022-06-10

Butyl 4-[(28S,30R)-29-phenyl-29-heptadecacyclo[10.8.8.813,17.55,28.04,22.08,32.09,30.016,40.020,35.021,36.023,33.024,37.025,31.026,38.027,41.028,30.034,39]hentetraconta-1(20),2,4,6,8,10,12,14,16,18,21,23,25(31),26,32,34,36,38,40-nonadecaenyl]butanoate Suppliers

SHANG HAI LI CHEN SHANG MAO Co., Ltd.
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(CAS:571177-66-7)
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Butyl 4-[(28S,30R)-29-phenyl-29-heptadecacyclo[10.8.8.813,17.55,28.04,22.08,32.09,30.016,40.020,35.021,36.023,33.024,37.025,31.026,38.027,41.028,30.034,39]hentetraconta-1(20),2,4,6,8,10,12,14,16,18,21,23,25(31),26,32,34,36,38,40-nonadecaenyl]butanoate Related Literature

Related Categories

571177-66-7 (Butyl 4-[(28S,30R)-29-phenyl-29-heptadecacyclo[10.8.8.813,17.55,28.04,22.08,32.09,30.016,40.020,35.021,36.023,33.024,37.025,31.026,38.027,41.028,30.034,39]hentetraconta-1(20),2,4,6,8,10,12,14,16,18,21,23,25(31),26,32,34,36,38,40-nonadecaenyl]butanoate) Related Products

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(CAS:571177-66-7)Butyl 4-[(28S,30R)-29-phenyl-29-heptadecacyclo[10.8.8.813,17.55,28.04,22.08,32.09,30.016,40.020,35.021,36.023,33.024,37.025,31.026,38.027,41.028,30.034,39]hentetraconta-1(20),2,4,6,8,10,12,14,16,18,21,23,25(31),26,32,34,36,38,40-nonadecaenyl]butanoate
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